N-[2-(2,5-dimethylphenoxy)ethyl]-1-isobutyrylpiperidin-4-amine

• IUPAC Name: 1-[4-[2-(2,5-dimethylphenoxy)ethylamino]piperidin-1-yl]-2-methylpropan-1-one
• InChI: InChI=1S/C19H30N2O2/c1-14(2)19(22)21-10-7-17(8-11-21)20-9-12-23-18-13-15(3)5-6-16(18)4/h5-6,13-14,17,20H,7-12H2,1-4H3
• InChI Key: KTGLAKDPTWKXDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCCNC2CCN(CC2)C(=O)C(C)C
• Molecular Formula: C19H30N2O2
• Molecular Weight: 318.5 g/mol

Description

N-[2-(2,5-dimethylphenoxy)ethyl]-1-isobutyrylpiperidin-4-amine, also known as A-796260, is a selective and potent agonist of the μ-opioid receptor. It was first synthesized in 2003 by a team of researchers at Abbott Laboratories as part of their efforts to develop new pain medications with fewer side effects than existing opioids.

Mechanism of Action

N-[2-(2,5-dimethylphenoxy)ethyl]-1-isobutyrylpiperidin-4-amine acts as a selective agonist of the μ-opioid receptor, which is one of the three major opioid receptors in the body. Activation of this receptor leads to a decrease in the transmission of pain signals and an increase in feelings of pleasure and reward.
Biochemical and Physiological Effects
In addition to its analgesic effects, N-[2-(2,5-dimethylphenoxy)ethyl]-1-isobutyrylpiperidin-4-amine has been shown to have a number of other biochemical and physiological effects. It has been shown to decrease anxiety and depression in animal models, as well as to have anti-inflammatory effects. It has also been shown to have a lower potential for respiratory depression than traditional opioids.

Advantages and Limitations for Lab Experiments

One advantage of N-[2-(2,5-dimethylphenoxy)ethyl]-1-isobutyrylpiperidin-4-amine is its selectivity for the μ-opioid receptor, which allows for more precise targeting of this receptor without affecting other opioid receptors in the body. However, one limitation is that its potency and selectivity may vary depending on the species being studied, which can make it difficult to compare results across different animal models.

Future Directions

There are several potential future directions for research on N-[2-(2,5-dimethylphenoxy)ethyl]-1-isobutyrylpiperidin-4-amine. One area of interest is its potential use in treating addiction to opioids and other drugs of abuse. Another area of interest is its potential use in treating chronic pain, particularly in patients who are not able to tolerate traditional opioids due to their side effects. Additionally, further research is needed to better understand the pharmacokinetics and pharmacodynamics of N-[2-(2,5-dimethylphenoxy)ethyl]-1-isobutyrylpiperidin-4-amine in different animal models and human populations.

Scientific Research Applications

N-[2-(2,5-dimethylphenoxy)ethyl]-1-isobutyrylpiperidin-4-amine has been extensively studied for its potential use as a pain medication. In animal studies, it has been shown to have potent analgesic effects with fewer side effects than traditional opioids such as morphine. It has also been studied for its potential use in treating addiction to opioids and other drugs of abuse.